Cas no 710324-30-4 (2,3-Pentanedione,4,5-dihydroxy-, (4S)-)
710324-30-4 structure
Product Name:2,3-Pentanedione,4,5-dihydroxy-, (4S)-
2,3-Pentanedione,4,5-dihydroxy-, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Pentanedione,4,5-dihydroxy-, (4S)-
- (4S)-4,5-Dihydroxy-2,3-pentanedione
- (S)-DPD
- (S)-4,5-dihydroxypentane-2,3-dione
- HY-151235
- (4S)-4,5-dihydroxypentane-2,3-dione
- CHEBI:29484
- SCHEMBL937397
- (s)-4,5-dihydroxy-2,3-pentanedione
- Q27110096
- CS-0610655
- 710324-30-4
- (S)-4,5-Dihydroxypentanedione
-
- Inchi： InChI=1S/C5H8O4/c1-3(7)5(9)4(8)2-6/h4,6,8H,2H2,1H3/t4-/m0/s1
- InChI Key： UYTRITJAZOPLCZ-BYPYZUCNSA-N
- SMILES： CC(=O)C(=O)C(CO)O
Computed Properties
- Exact Mass: 132.04225873g/mol
- Monoisotopic Mass: 132.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.311±0.06 g/cm3(Predicted)
- Boiling Point: 263.0±30.0 °C(Predicted)
2,3-Pentanedione,4,5-dihydroxy-, (4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-38728097-100mg |
(4S)-4,5-dihydroxypentane-2,3-dione |
710324-30-4 | 100mg |
$0.0 | 2022-03-25 | ||
| Enamine | BBV-38728097-250mg |
(4S)-4,5-dihydroxypentane-2,3-dione |
710324-30-4 | 250mg |
$0.0 | 2022-03-25 | ||
| Enamine | BBV-38728097-500mg |
(4S)-4,5-dihydroxypentane-2,3-dione |
710324-30-4 | 500mg |
$0.0 | 2022-03-25 | ||
| Enamine | BBV-38728097-1000mg |
(4S)-4,5-dihydroxypentane-2,3-dione |
710324-30-4 | 1g |
$0.0 | 2022-03-25 | ||
| Enamine | BBV-38728097-2500mg |
(4S)-4,5-dihydroxypentane-2,3-dione |
710324-30-4 | 2500mg |
$0.0 | 2022-03-25 | ||
| Enamine | BBV-38728097-5000mg |
(4S)-4,5-dihydroxypentane-2,3-dione |
710324-30-4 | 5g |
$0.0 | 2022-03-25 | ||
| Enamine | BBV-38728097-10000mg |
(4S)-4,5-dihydroxypentane-2,3-dione |
710324-30-4 | 10g |
$0.0 | 2022-03-25 |
2,3-Pentanedione,4,5-dihydroxy-, (4S)- Related Literature
-
Manikandan Kadirvel,Fariba Fanimarvasti,Sarah Forbes,Andrew McBain,John M. Gardiner,Gavin D. Brown,Sally Freeman Chem. Commun. 2014 50 5000
-
Kathleen M. McKenzie,Michael M. Meijler,Colin A. Lowery,Grant E. Boldt,Kim D. Janda Chem. Commun. 2005 4863
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